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Compound of Interest

Compound Name: 3-Nitropyrene-1,2-dione

Cat. No.: B15435923 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Nitropyrene-1,2-dione was not located.

The following guidance is based on the safety data for the closely related compound, 1-

Nitropyrene, and general best practices for handling potent, potentially hazardous nitrated

polycyclic aromatic hydrocarbons (nitro-PAHs). It is imperative to treat 3-Nitropyrene-1,2-
dione as a substance with significant potential health risks.

Immediate Safety Information
3-Nitropyrene-1,2-dione, as a member of the nitro-PAH class, should be handled with extreme

caution. Based on data for 1-Nitropyrene, this compound is anticipated to be harmful if

swallowed, may cause cancer, and may damage fertility or the unborn child.[1]

Personal Protective Equipment (PPE)
Strict adherence to the prescribed personal protective equipment is mandatory to minimize

exposure.
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PPE Category Specification Rationale

Hand Protection Nitrile gloves, double-gloved

Provides a barrier against skin

contact. Double-gloving is

recommended for potent

compounds.

Eye/Face Protection
Chemical safety goggles and a

face shield

Protects eyes from splashes

and face from airborne

particles.

Body Protection
A fully buttoned lab coat,

disposable sleeves

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved respirator

(e.g., N95 or higher)

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.

Operational Plan: Handling and Storage
1. Designated Work Area:

All work with 3-Nitropyrene-1,2-dione must be conducted in a designated area within a

certified chemical fume hood to control airborne particulates.

The work surface should be lined with absorbent, disposable bench paper.

2. Weighing and Aliquoting:

Weigh the compound in a chemical fume hood.

Use dedicated, labeled spatulas and weighing boats.

Handle the solid compound with care to avoid generating dust.

3. Solution Preparation:

Prepare solutions within the chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15435923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure all containers are clearly labeled with the compound name, concentration, solvent,

and hazard warnings.

4. Storage:

Store 3-Nitropyrene-1,2-dione in a tightly sealed, clearly labeled container.

Keep it in a cool, dry, and dark place, away from incompatible materials.

Store in a designated, locked cabinet for potent compounds.

Disposal Plan
All waste contaminated with 3-Nitropyrene-1,2-dione must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solid waste (e.g.,

gloves, bench paper, weighing boats, pipette

tips) in a dedicated, sealed, and clearly labeled

hazardous waste bag.

Liquid Waste

Collect all contaminated liquid waste in a

sealed, clearly labeled, and appropriate

hazardous waste container.

Sharps Waste

Any contaminated sharps (e.g., needles, razor

blades) must be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures
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Emergency Situation First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Remove

contaminated clothing. Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do so. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15435923?utm_src=pdf-custom-synthesis
http://www.angenechemical.com/sds/5522-43-0.pdf
https://www.benchchem.com/product/b15435923#personal-protective-equipment-for-handling-3-nitropyrene-1-2-dione
https://www.benchchem.com/product/b15435923#personal-protective-equipment-for-handling-3-nitropyrene-1-2-dione
https://www.benchchem.com/product/b15435923#personal-protective-equipment-for-handling-3-nitropyrene-1-2-dione
https://www.benchchem.com/product/b15435923#personal-protective-equipment-for-handling-3-nitropyrene-1-2-dione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15435923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15435923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

